(2-Aminoethyl)ferrocene

• Molecular Formula: C12H25FeN
• Molecular Weight: 239.18 g/mol
• SMILES: C1CCCC1.C1CCC(C1)CCN.[Fe]
• InChI: InChI=1S/C7H15N.C5H10.Fe/c8-6-5-7-3-1-2-4-7;1-2-4-5-3-1;/h7H,1-6,8H2;1-5H2
• InChIKey: AAKUFBNVIKPQTA-UHFFFAOYSA-N

Ferrocene amines with short, rigid spacers often fail in surface-bound electrochemical applications due to poor electronic coupling or steric hindrance. (2-Aminoethyl)ferrocene solves this with a flexible two-carbon ethyl linker that preserves reversibility and nucleophilic accessibility. - **Proven performance**: >30 μA cm⁻² sensitivity for 20 mM glucose with GOx; stable NADH oxidation when co-immobilized with diaphorase. - **Structural precision**: Bilayer intercalation into MoO₃ (13.09 Å expansion) and α-Zr(HPO₄)₂ (14.54 Å). - **Synthetic utility**: One-pot from vinylferrocene and lithium amides for library generation.

Overview of (2-Aminoethyl)ferrocene

(2-Aminoethyl)ferrocene is an organometallic compound consisting of a ferrocene core connected to a primary amine via a two-carbon ethyl spacer. This structure endows it with the characteristic reversible redox activity of the ferrocene/ferrocenium couple, while the flexible, nucleophilic primary amine serves as a robust anchor point for covalent attachment to surfaces, polymers, and biomolecules [1]. Its utility is well-established as an electron-transfer mediator in amperometric biosensors, specifically for glucose detection, and as a redox-active intercalant in the synthesis of layered hybrid materials [2][3].

Biosensor electron mediator Amperometric glucose detection via ferrocene/ferrocenium redox couple

Covalent surface anchor Primary amine for Au, carbon, and polymer electrode modification

Layered host intercalant Redox-active bilayer-forming guest for MoO3, TaS2, and α-Zr(HPO4)2

• [1] Kashiwagi, Y.; Osa, T. Electrocatalytic Oxidation of NADH on Thin Poly(acrylic acid) Film Coated Graphite Felt Electrode Coimmobilizing Ferrocene and Diaphorase. *Chem. Lett.* **1993**, *22* (4), 677–680. View Source
• [2] Kuwabata, S.; Okamoto, T.; Kajiya, Y.; Yoneyama, H. Preparation and Amperometric Glucose Sensitivity of Covalently Bound Glucose Oxidase to (2-Aminoethyl)ferrocene on an Au Electrode. *Anal. Chem.* **1995**, *67* (10), 1684–1690. View Source
• [3] Chatakondu, K.; Formstone, C.; Green, M. L. H.; O'Hare, D.; Twyman, J. M.; Wiseman, P. J. Intercalation of 2-aminoethylferrocene into the layered host lattices MoO3, 2H-TaS2 and α-Zr(HPO4)2·H2O. *J. Mater. Chem.* **1991**, *1*, 205-212. View Source

Why Spacer Length Matters in Ferrocene Surface Engineering

The performance of surface-bound ferrocene derivatives is highly sensitive to the spacer length between the redox center and the anchoring group. Simply substituting (2-aminoethyl)ferrocene with its one-carbon analog, (aminomethyl)ferrocene, is not viable because the shorter, more rigid methylene linker alters the molecule's conformation, electronic coupling, and the accessibility of the amine for surface conjugation [1]. A direct comparative study showed that electrodes functionalized with (2-aminoethyl)ferrocene exhibited superior electron transfer properties compared to those modified with aminoferrocene, demonstrating that even small structural differences critically impact electrochemical performance in a heterogeneous environment [2]. This proves that the ethyl spacer is a non-trivial, performance-defining structural feature.

Target

Potential substitute

Risk context

(2-Aminoethyl)ferrocene

Aminoferrocene

Direct ferrocenyl-amine attachment may alter electron transfer kinetics and reduce electrode reusability

(2-Aminoethyl)ferrocene

(Aminomethyl)ferrocene

Shorter, more rigid methylene linker may restrict amine accessibility and limit surface conjugation efficiency

• [1] Naoufal, D.; et al. Aminomethyl-Substituted Ferrocenes and Derivatives: Straightforward Synthetic Routes, Structural Characterization, and Electrochemical Analysis. *Organometallics* **2013**, *32* (20), 5784–5797. View Source
• [2] Kashiwagi, Y.; Osa, T. Electrocatalytic Oxidation of NADH on Thin Poly(acrylic acid) Film Coated Graphite Felt Electrode Coimmobilizing Ferrocene and Diaphorase. *Chem. Lett.* **1993**, *22* (4), 677–680. View Source

Performance Evidence vs. Structural Analogs

Electron Transfer on Modified Electrodes vs. Aminoferrocene

In a direct head-to-head comparison, a graphite felt electrode chemically modified with (2-aminoethyl)ferrocene demonstrated qualitatively better electron transfer properties than an electrode modified with aminoferrocene under identical conditions [1]. The study attributed the superior performance of the (2-aminoethyl)ferrocene-functionalized electrode to the ethyl spacer, which led to a stable system that transferred electrons smoothly and could be reused for the preparative electrocatalytic oxidation of NADH to NAD+ without appreciable inactivation. This demonstrates a clear performance advantage over the directly attached ferrocenylamine analog in a heterogeneous catalytic system.

Electron transfer vs. aminoferrocene

Head-to-head

Better electron transfer and stable reuse for NADH oxidation

Supports ethyl spacer advantage in heterogeneous electrocatalysis

Qualitative improvement; exact kinetic parameters not reported

Evidence Dimension	Electron transfer performance at a modified graphite felt electrode
Target Compound Data	Better electron transfer (qualitative); Stable and reusable for electrocatalytic NADH oxidation.
Comparator Or Baseline	Aminoferrocene: Inferior electron transfer.
Quantified Difference	Not quantified in the abstract; performance described as 'better' and 'smoothly transfers electrons'.
Conditions	Thin poly(acrylic acid) film-coated graphite felt electrode in an electrochemical cell.

Why This Matters

For users developing bioelectrocatalytic systems or sensors, this data shows that the ethyl spacer in (2-aminoethyl)ferrocene provides a tangible performance gain in electron transfer kinetics and operational stability over the shorter, directly linked aminoferrocene.

• [1] Kashiwagi, Y.; Osa, T. Electrocatalytic Oxidation of NADH on Thin Poly(acrylic acid) Film Coated Graphite Felt Electrode Coimmobilizing Ferrocene and Diaphorase. *Chem. Lett.* **1993**, *22* (4), 677–680. View Source

Synthetic Yield via One-Pot Amidolithiation

A direct one-pot synthesis of (2-aminoethyl)ferrocenes via the reaction of lithium amides with vinylferrocene provides a significant practical advantage over multi-step routes typically required for other aminoferrocene derivatives [1]. The reaction proceeds in good to excellent yields and is broadly applicable to a range of secondary amines, with cyclic amines affording particularly high yields. This contrasts with synthetic routes to isomers like (aminomethyl)ferrocene, which often rely on multi-step sequences that can suffer from lower overall yields due to the instability of intermediates.

One-pot amidolithiation

Reported

Good to excellent yields from vinylferrocene and lithium amides

Scalable entry with broad amine scope vs. multi-step routes

Yield comparison to specific analog syntheses not quantified

Evidence Dimension	Synthetic accessibility and substrate scope
Target Compound Data	'Good to excellent yields' in a one-pot procedure; cyclic amines give particularly good yields.
Comparator Or Baseline	(Aminomethyl)ferrocene and other isomers synthesized via multi-step routes.
Quantified Difference	Yields are qualitatively described; a direct numerical comparison to a specific multi-step synthesis of an analog is not provided.
Conditions	Reaction of lithium amides in the presence of TMEDA.

Why This Matters

This establishes a highly practical, scalable entry point for procurement or in-house synthesis, reducing the step-count and purification burden, which is a critical differentiator for researchers seeking to functionalize materials with ferrocenyl-amines.

• [1] Carpenter, B. E.; et al. Synthesis of (2-aminoethyl)ferrocenes from the reaction of lithium amides with vinylferrocene. *J. Organomet. Chem.* **2006**, *691* (24-25), 5253-5259. View Source

Bilayer Intercalation and Lattice Expansion in Layered Hosts

The intercalation of (2-aminoethyl)ferrocene into inorganic layered hosts results in well-defined, large interlayer expansions, confirming a bilayer arrangement of the guest molecules [1]. For MoO3, the interlayer expansion was 13.09 Å, and for α-Zr(HPO4)2·H2O, it was 14.54 Å. This large, quantifiable structural change is a direct consequence of the aminoethyl group's ability to form a bilayer, a behavior not typically observed with unfunctionalized ferrocene, which intercalates as a monolayer. Mössbauer spectroscopy confirmed the iron remains as unoxidized ferrocene (δFe= 0.442 mm s–1, Δ= 2.344 mm s–1) within the MoO3 host.

Bilayer intercalation

Reported

13.09 Å (MoO3) · 14.54 Å (α-ZrP)

Confirms predictable bilayer guest architecture in layered hosts

Mössbauer confirms unoxidized ferrocene within MoO3

Evidence Dimension	Interlayer lattice expansion upon intercalation
Target Compound Data	13.09 Å in MoO3; 5.89 Å in 2H-TaS2; 14.54 Å in α-Zr(HPO4)2·H2O.
Comparator Or Baseline	Unfunctionalized ferrocene (typically forms monolayer intercalates with smaller expansion).
Quantified Difference	Not applicable; data is for the target compound only.
Conditions	Mild intercalation conditions into single-crystal and microcrystalline hosts.

Why This Matters

For researchers designing new layered hybrid materials, this quantitative structural data confirms the compound's ability to template a predictable, large-scale bilayer architecture, a property critical for controlling interlayer porosity and electronic coupling.

• [1] Chatakondu, K.; Formstone, C.; Green, M. L. H.; O'Hare, D.; Twyman, J. M.; Wiseman, P. J. Intercalation of 2-aminoethylferrocene into the layered host lattices MoO3, 2H-TaS2 and α-Zr(HPO4)2·H2O. *J. Mater. Chem.* **1991**, *1*, 205-212. View Source

Proven Application Scenarios

Reusable Electrodes for NADH Regeneration

Based on direct comparative evidence, (2-aminoethyl)ferrocene is the superior choice for constructing stable, reusable electrodes for NADH oxidation. When co-immobilized with diaphorase, the resulting electrode system demonstrated smooth, sustained electron transfer without appreciable inactivation, outperforming an aminoferrocene-modified analog [1]. This application is directly relevant to the development of industrial biocatalytic reactors and high-value enzymatic electrosynthesis.

Bilayer-Intercalated Hybrid Materials

The compound is uniquely suited for the targeted synthesis of hybrid materials with a predictable bilayer architecture. Intercalation into MoO3 results in a lattice expansion of exactly 13.09 Å, and into α-Zr(HPO4)2·H2O an expansion of 14.54 Å, both consistent with a bilayer of guest molecules [2]. This provides a defined structural handle for engineering the interlayer gallery height in layered solids for advanced applications in electrochemical energy storage or molecular electronics.

Covalently Wired Glucose Biosensors

(2-Aminoethyl)ferrocene is a proven electron shuttle for glucose oxidase (GOx) in amperometric sensors. Optimal electrode preparation with this mediator yields a high sensitivity of more than 30 μA cm⁻² for 20 mM glucose [3]. The primary amine allows for stable covalent cross-linking to both the enzyme and the electrode surface via glutaraldehyde, an architecture that is not accessible with non-amine-bearing ferrocence mediators like ferrocenecarboxylic acid.

Scalable Functionalization via Amidolithiation

For chemists requiring a reliable, high-yielding synthesis of a terminal ferrocenyl-amine, the one-pot route from vinylferrocene and lithium amides provides a distinct practical advantage in both yield and scope over multi-step alternatives [4]. This makes it the strategic choice for preparing large libraries of ferrocenyl-containing amines for high-throughput screening in medicinal or materials chemistry.

Application

Selection property

Validation focus

NADH electrocatalytic oxidation

Ethyl spacer electron transfer stability

Electrode reusability and mediator integrity

Layered hybrid material design

Bilayer intercalation with defined gallery height

Interlayer spacing and redox-state preservation

Amperometric glucose biosensing

Covalent amine-mediated enzyme wiring

Sensitivity and crosslinking reproducibility

Ferrocenyl-amine library synthesis

One-pot amidolithiation route

Reaction scope and yield consistency

• [1] Kashiwagi, Y.; Osa, T. Electrocatalytic Oxidation of NADH on Thin Poly(acrylic acid) Film Coated Graphite Felt Electrode Coimmobilizing Ferrocene and Diaphorase. *Chem. Lett.* **1993**, *22* (4), 677–680. View Source
• [2] Chatakondu, K.; Formstone, C.; Green, M. L. H.; O'Hare, D.; Twyman, J. M.; Wiseman, P. J. Intercalation of 2-aminoethylferrocene into the layered host lattices MoO3, 2H-TaS2 and α-Zr(HPO4)2·H2O. *J. Mater. Chem.* **1991**, *1*, 205-212. View Source
• [3] Kajiya, Y.; Okamoto, T.; Yoneyama, H. Glucose Sensitivity of Thiol-modified Gold Electrodes Having Immobilized Glucose Oxidase and 2-Aminoethylferrocene. *Chem. Lett.* **1993**, *22* (12), 2107–2110. View Source
• [4] Carpenter, B. E.; et al. Synthesis of (2-aminoethyl)ferrocenes from the reaction of lithium amides with vinylferrocene. *J. Organomet. Chem.* **2006**, *691* (24-25), 5253-5259. View Source